Cas no 874499-18-0 (6-methylquinoline-2,3-dicarboxylic acid)

• Product Name: 6-methylquinoline-2,3-dicarboxylic acid
• CAS No: 874499-18-0
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 867568
• PubChem ID: 17040008
• Update Time: 2025-04-19

6-methylquinoline-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methylquinoline-2,3-dicarboxylic acid
• MFCD09787838
• FT-0736077
• AB52354
• 874499-18-0
• DTXSID60589149
• DB-076960

• Inchi： 1S/C12H9NO4/c1-6-2-3-9-7(4-6)5-8(11(14)15)10(13-9)12(16)17/h2-5H,1H3,(H,14,15)(H,16,17)
• InChI Key： BODWUZRENXUAST-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=C2C=CC(C)=CC2=C1)=O

Computed Properties

• Exact Mass: 231.05300
• Monoisotopic Mass: 231.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.462
• Boiling Point: 433.6°C at 760 mmHg
• Flash Point: 216.1°C
• Refractive Index: 1.696
• PSA: 87.49000
• LogP: 1.93960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids